Cas no 135302-13-5 (3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one)
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one
- 3H-1,2,4-triazol-3-one,2,4-dihydro-5-methoxy-4-methyl
- 2,4-dihydro-5-methoxy-4-methyl-3H-1,2,4-Triazol-3-one
- 3-methoxy-4-methyl-1H-1,2,4-triazol-5-one
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methoxy-4-methyl-
- 5-methoxy-4-methyl-2,4-dihydro-3h-1,2,4-triazol-3-one
- 3-methoxy-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
- KSC182C2P
- AMHDHUVBOKXALL-UHFFFAOYSA-N
- NE26019
- 5-methoxy-4-methyl-2,4-dihydro-1,2,4-triazol-3-one
- V5K67KQA5M
- CS-0151209
- UNII-V5K67KQA5M
- D70633
- SCHEMBL22221955
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methoxy-4-methyl-; 2,4-Dihydro-5-methoxy-4-methyl-3H-1,2,4-triazol-3-one; 5-Methoxy-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- EN300-176710
- AS-19534
- MFCD09744038
- NS00009529
- thiencarbazone-methyl TP2
- Z1255450941
- DTXSID60888962
- AKOS015998937
- EC 619-590-1
- 135302-13-5
- A887686
- SCHEMBL3254653
- DTXCID101028232
- 2,4-Dihydro-5-methoxy-4-methyl-3H-1,2,4-triazol-3-one; 3-Methoxy-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one; 5-Methoxy-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one;
- 619-590-1
- 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one
-
- MDL: MFCD09744038
- Inchi: 1S/C4H7N3O2/c1-7-3(8)5-6-4(7)9-2/h1-2H3,(H,5,8)
- InChI Key: AMHDHUVBOKXALL-UHFFFAOYSA-N
- SMILES: O(C)C1=NNC(N1C)=O
Computed Properties
- Exact Mass: 129.05400
- Monoisotopic Mass: 129.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.9
- XLogP3: -0.2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.586
- PSA: 59.91000
- LogP: -0.88300
- Vapor Pressure: No data available
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H317 (100%)
- Storage Condition:Inert atmosphere,Room Temperature
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M135300-500mg |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one |
135302-13-5 | 500mg |
$ 52.00 | 2023-09-07 | ||
| TRC | M135300-1g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one |
135302-13-5 | 1g |
$ 58.00 | 2023-09-07 | ||
| TRC | M135300-5g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one |
135302-13-5 | 5g |
$ 201.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF282-200mg |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one |
135302-13-5 | 97% | 200mg |
57.0CNY | 2021-07-12 | |
| Apollo Scientific | OR958138-1g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4h)-one |
135302-13-5 | 98+% | 1g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | OR958138-5g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4h)-one |
135302-13-5 | 98+% | 5g |
£19.00 | 2025-02-21 | |
| Apollo Scientific | OR958138-10g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4h)-one |
135302-13-5 | 97% | 10g |
£101.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M69560-1g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one |
135302-13-5 | 97% | 1g |
¥33.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M69560-250mg |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one |
135302-13-5 | 97% | 250mg |
¥27.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M69560-10g |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one |
135302-13-5 | 97% | 10g |
¥276.0 | 2024-07-19 |
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one Suppliers
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one
Research Brief on 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one (CAS: 135302-13-5): Recent Advances and Applications
3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one (CAS: 135302-13-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.
One of the most notable advancements in the study of 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one is its application in the design of enzyme inhibitors. Researchers have identified its triazole core as a privileged scaffold for targeting enzymes such as carbonic anhydrases and kinases, which are implicated in various pathological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial carbonic anhydrases, suggesting its potential as a novel antibiotic candidate. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, providing a foundation for further optimization.
In addition to its antimicrobial properties, 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one has shown promise in oncology research. A recent preclinical study investigated its derivatives as potential chemotherapeutic agents, focusing on their ability to induce apoptosis in cancer cells. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain analogs of this compound selectively target cancer cell lines with minimal cytotoxicity to normal cells. Mechanistic studies indicated that these derivatives interfere with mitochondrial function and activate caspase-dependent apoptotic pathways, offering a new avenue for targeted cancer therapy.
The synthetic versatility of 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one has also been a focal point of recent research. Innovations in green chemistry have led to the development of more efficient and sustainable synthetic routes for this compound. For instance, a 2024 study in Organic Process Research & Development reported a solvent-free microwave-assisted synthesis method, which significantly reduced reaction times and improved yields. This methodological advancement not only enhances the scalability of production but also aligns with the growing demand for environmentally friendly chemical processes in the pharmaceutical industry.
Despite these promising developments, challenges remain in the clinical translation of 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academia and industry will be crucial in accelerating the development of this compound into viable therapeutic agents.
In conclusion, 3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one (CAS: 135302-13-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities and synthetic adaptability make it a valuable candidate for further investigation. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs, particularly in the realms of infectious diseases and oncology.
135302-13-5 (3-Methoxy-4-methyl-1H-1,2,4-triazol-5-one) Related Products
- 145028-00-8(3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-methoxy-)
- 145027-99-2(3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methoxy-4-(1-methylethyl)-)
- 349479-42-1(5-Ethoxy-2-(hydroxymethyl)-4-methyl-1,2,4-triazol-3-one)
- 181274-41-9(3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-methoxyethoxy)-4-methyl-)
- 496925-03-2(3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-hydroxypropoxy)-4-methyl-(9CI))
- 133476-04-7(1,2,4-Triazolidine-3,5-dione,ion(1-))
- 51291-82-8(1,2-Dihydro-5-methoxy-3H-1,2,4-triazol-3-one)
- 54133-08-3(1,2,4-Triazolidinium,1,1,4-trimethyl-3,5-dioxo-, inner salt)
- 145027-96-9(4-Methyl-3-propoxy-1H-1,2,4-triazol-5(4H)-one)
- 145028-05-3(3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-4-(1-methylethyl)-)